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Compound of Interest

Compound Name: 2-Hydroxymethyl benzoic acid

Cat. No.: B1293570

For researchers, scientists, and drug development professionals, the safe handling of chemical
compounds is paramount. This document provides immediate and essential safety protocols,
operational guidelines, and disposal plans for 2-Hydroxymethyl benzoic acid, ensuring the
well-being of laboratory personnel and adherence to safety standards.

Chemical Safety Summary

2-Hydroxymethyl benzoic acid is a solid organic compound that poses several hazards.
According to its Safety Data Sheet (SDS), it is harmful if swallowed, causes skin irritation, and
can lead to serious eye irritation.[1] It may also cause respiratory irritation if inhaled as a dust.
[1][2] Therefore, strict adherence to the following personal protective equipment (PPE) and
handling protocols is mandatory.

Quantitative Data

While there are no established occupational exposure limits for 2-Hydroxymethyl benzoic
acid, the hazards identified necessitate careful control of the work environment to minimize
exposure.[3][4]

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1293570?utm_src=pdf-interest
https://www.benchchem.com/product/b1293570?utm_src=pdf-body
https://www.benchchem.com/product/b1293570?utm_src=pdf-body
https://www.3m.com/3M/en_US/p/dc/v000093369/
https://www.3m.com/3M/en_US/p/dc/v000093369/
https://stonetoolsupply.com/products/3m6900filter
https://www.benchchem.com/product/b1293570?utm_src=pdf-body
https://www.benchchem.com/product/b1293570?utm_src=pdf-body
https://swish.ca/3m-organic-vapour-acid-gas-cartridge-filter-2-pk
https://www.safety.duke.edu/sites/default/files/microflex_reference_chemical_resistance_nitrile_latex_neopro.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1293570?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Parameter Value Reference

H302: Harmful if
swallowedH315: Causes skin

GHS Hazard Statements irritationH319: Causes serious [1112]
eye irritationH335: May cause

respiratory irritation

CAS Number 612-20-4 [1]
Appearance Solid [1]
Occupational Exposure Limits Not established [3114]

Operational Plan: Handling 2-Hydroxymethyl
benzoic acid

A systematic approach to handling 2-Hydroxymethyl benzoic acid is crucial to mitigate risks.
The following step-by-step guidance outlines the necessary precautions and procedures.

Engineering Controls

» Ventilation: Always handle 2-Hydroxymethyl benzoic acid in a well-ventilated area. A fume
hood is required when weighing, transferring, or performing any procedure that could
generate dust.[1]

o Safety Stations: Ensure that an emergency eyewash station and a safety shower are readily
accessible and in close proximity to the handling area.[4]

Personal Protective Equipment (PPE) Selection and Use

The following PPE is mandatory when handling 2-Hydroxymethyl benzoic acid.
o Eye and Face Protection:

o Wear chemical safety goggles with side shields that provide a complete seal around the
eyes.[1][5]
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o In addition to goggles, a face shield must be worn when there is a risk of splashing or
when handling larger quantities of the substance.[5][6]

o Skin and Body Protection:

o Gloves: Wear chemical-resistant gloves at all times. Nitrile or neoprene gloves are
recommended for protection against acids.[7][8][9] Always inspect gloves for any signs of
degradation or punctures before use. Contaminated gloves should be removed and
disposed of properly, and hands should be washed thoroughly after removal.

o Lab Coat/Apron: A chemical-resistant lab coat or apron is required to protect against skin
contact and to prevent contamination of personal clothing.[5][10]

o Protective Clothing: For larger scale operations, impervious clothing or a chemical-
resistant suit may be necessary to ensure full-body protection.[1][6]

» Respiratory Protection:

o To prevent respiratory irritation from dust, a NIOSH-approved respirator is required when
handling the powder outside of a fume hood or when dust generation is likely.[1]

o Arespirator with an organic vapor/acid gas cartridge, combined with a P100 particulate
filter, is recommended.[3][11][12][13] A proper fit test is essential to ensure the
effectiveness of the respirator.[12]

Handling Procedures

e Avoid Inhalation and Contact: Take all necessary precautions to avoid inhaling dust or
allowing the chemical to come into contact with skin or eyes.[1]

» Weighing: Conduct all weighing and transferring of the solid material within a fume hood or a
ventilated enclosure to minimize dust dispersion.

» Spill Management: In the event of a spill, immediately evacuate the area and alert others.
Wearing the appropriate PPE, contain the spill and clean it up using an absorbent material
suitable for acids. The collected waste must be disposed of as hazardous waste.
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Disposal Plan

Proper disposal of 2-Hydroxymethyl benzoic acid and its contaminated materials is critical to
prevent environmental contamination and ensure regulatory compliance.

o Waste Classification: 2-Hydroxymethyl benzoic acid should be treated as hazardous

waste.
e Containerization:

o Collect all waste, including contaminated PPE and spill cleanup materials, in a designated,
properly labeled, and sealed container.

o The container must be compatible with the chemical and clearly marked as "Hazardous
Waste" with the full chemical name.

o Storage: Store waste containers in a designated, well-ventilated, and secure area, away
from incompatible materials.

e Disposal:

o Do not dispose of 2-Hydroxymethyl benzoic acid down the drain or in the regular trash.
[10]

o Arrange for the disposal of the hazardous waste through your institution's environmental
health and safety (EHS) office or a licensed chemical waste disposal contractor, in
accordance with all local, state, and federal regulations.[10][14]

Visual Workflow for PPE Selection

The following diagram illustrates the decision-making process for selecting the appropriate
personal protective equipment when handling 2-Hydroxymethyl benzoic acid.
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Start: Prepare to handle
2-Hydroxymethyl benzoic acid

Assess the task:
- Weighing powder?
- Making a solution?
- Risk of splash?

Additional PPE based on tas

Minimum Required PPE:
- Chemical Safety Goggles
- Nitrile or Neoprene Gloves
- Lab Coat

If splash risk exists
(e.g., making solutions)

f dust will be generated
(e.g., weighing powder)

Use NIOSH-approved Respirator
(Organic Vapor/Acid Gas Cartridge
with P100 filter)

Add Face Shield

Proceed with task
using selected PPE

Click to download full resolution via product page

Caption: PPE selection workflow for handling 2-Hydroxymethyl benzoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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